Cas no 72987-33-8 (Methanone,(2-methyl-6-benzoxazolyl)phenyl-)

Methanone,(2-methyl-6-benzoxazolyl)phenyl- structure
72987-33-8 structure
Product Name:Methanone,(2-methyl-6-benzoxazolyl)phenyl-
CAS No:72987-33-8
MF:C15H11NO2
MW:237.253343820572
CID:563349
PubChem ID:175359
Update Time:2025-04-19

Methanone,(2-methyl-6-benzoxazolyl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(2-methyl-6-benzoxazolyl)phenyl-
    • (2-methyl-1,3-benzoxazol-6-yl)-phenylmethanone
    • 2-methyl-6-benzoxazol-1-yl phenyl ketone
    • (2-methyl-1,3-benzoxazol-6-yl)(phenyl)methanone
    • 2-Methyl-6-benzoylbenzoxazole
    • EINECS 277-182-5
    • NS00037454
    • Methanone, (2-methyl-6-benzoxazolyl)phenyl-
    • 72987-33-8
    • DTXSID5072696
    • Inchi: 1S/C15H11NO2/c1-10-16-13-8-7-12(9-14(13)18-10)15(17)11-5-3-2-4-6-11/h2-9H,1H3
    • InChI Key: OMYCUQIDXCNEHW-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC2C=CC(C(C3C=CC=CC=3)=O)=CC1=2

Computed Properties

  • Exact Mass: 237.078978594g/mol
  • Monoisotopic Mass: 237.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 43.1Ų
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